Cas no 1081543-63-6 ((3-Acetylsulfanyl-4-oxopentyl) acetate)

• Product Name: (3-Acetylsulfanyl-4-oxopentyl) acetate
• CAS No: 1081543-63-6
• MF: C₉H₁₄O₄S
• MW: 218.270061969757
• CID: 6354360
• PubChem ID: 146049234
• Update Time: 2024-01-14

(3-Acetylsulfanyl-4-oxopentyl) acetate Chemical and Physical Properties

Names and Identifiers

• 1081543-63-6
• 3-(acetylsulfanyl)-4-oxopentyl acetate
• (3-Acetylsulfanyl-4-oxopentyl) acetate
• EN300-7439182

• Inchi： 1S/C9H14O4S/c1-6(10)9(14-8(3)12)4-5-13-7(2)11/h9H,4-5H2,1-3H3
• InChI Key： IRTBTMJVBJHVKB-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C(C(C)=O)CCOC(C)=O

Computed Properties

• Exact Mass: 218.06128010g/mol
• Monoisotopic Mass: 218.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters